molecular formula C12H13FO4 B8528041 4-(cyclopropylmethoxy)-3-fluoro-5-methoxybenzoic Acid

4-(cyclopropylmethoxy)-3-fluoro-5-methoxybenzoic Acid

Cat. No. B8528041
M. Wt: 240.23 g/mol
InChI Key: HCUWTSLTTCYBFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(cyclopropylmethoxy)-3-fluoro-5-methoxybenzoic Acid is a useful research compound. Its molecular formula is C12H13FO4 and its molecular weight is 240.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(cyclopropylmethoxy)-3-fluoro-5-methoxybenzoic Acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(cyclopropylmethoxy)-3-fluoro-5-methoxybenzoic Acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(cyclopropylmethoxy)-3-fluoro-5-methoxybenzoic Acid

Molecular Formula

C12H13FO4

Molecular Weight

240.23 g/mol

IUPAC Name

4-(cyclopropylmethoxy)-3-fluoro-5-methoxybenzoic acid

InChI

InChI=1S/C12H13FO4/c1-16-10-5-8(12(14)15)4-9(13)11(10)17-6-7-2-3-7/h4-5,7H,2-3,6H2,1H3,(H,14,15)

InChI Key

HCUWTSLTTCYBFS-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=CC(=C1)C(=O)O)F)OCC2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-(cyclopropylmethoxy)-3-fluoro-5-methoxybenzaldehyde (1.00 g), sodium dihydrogen phosphate (1.61 g), 2-methyl-2-butene (2.49 mL), water (2 mL) and tert-butanol (10 mL) was added sodium chlorite (0.756 g), and the mixture was stirred at room temperature for 2.5 hr. The reaction mixture was acidified with 1N hydrochloric acid, and the mixture was extracted with ethyl acetate. The obtained organic layer was washed with saturated brine, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The obtained solid was washed with diethyl ether/hexane to give the title compound (0.890 g).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.61 g
Type
reactant
Reaction Step One
Quantity
2.49 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0.756 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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